2-(2,4,5-Trifluorophenoxy)acetic acid

• Molecular Formula: C8H5F3O3
• Molecular Weight: 206.12 g/mol
• IUPAC Name: 2-(2,4,5-trifluorophenoxy)acetic acid
• InChI: InChI=1S/C8H5F3O3/c9-4-1-6(11)7(2-5(4)10)14-3-8(12)13/h1-2H,3H2,(H,12,13)
• InChI Key: AMVFNIOSEWNCSF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)F)OCC(=O)O

Description

2-(2,4,5-Trifluorophenoxy)acetic acid: is an organic compound characterized by the presence of a trifluorophenoxy group attached to an acetic acid moiety. This compound is notable for its applications in various fields, including pharmaceuticals and materials science, due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2,4,5-Trifluorophenoxy)acetic acid typically involves multiple steps. One common method includes the reaction of 2,4,5-trifluorophenol with chloroacetic acid in the presence of a base to form the desired product. The reaction conditions often involve heating the mixture to facilitate the reaction .

Industrial Production Methods: Industrial production of this compound can be achieved through a series of reactions starting from readily available raw materials. The process involves:

Reaction of 2,4,5-trifluorophenol with chloroacetic acid: in the presence of a base.

Purification: of the product through crystallization or distillation.

Quality control: to ensure the purity and consistency of the final product

Chemical Reactions Analysis

Types of Reactions: 2-(2,4,5-Trifluorophenoxy)acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: The trifluorophenoxy group can undergo substitution reactions, where one or more fluorine atoms are replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens or nucleophiles can facilitate substitution reactions.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or alkanes.

Substitution: Various substituted phenoxyacetic acids.

Scientific Research Applications

Chemistry: 2-(2,4,5-Trifluorophenoxy)acetic acid is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals .

Biology: In biological research, this compound is utilized to study enzyme interactions and metabolic pathways due to its unique structural properties .

Medicine: It serves as an intermediate in the synthesis of various drugs, including those targeting metabolic disorders and diabetes .

Industry: The compound is employed in the production of advanced materials, such as polymers and coatings, due to its stability and reactivity .

Mechanism of Action

The mechanism of action of 2-(2,4,5-Trifluorophenoxy)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluorophenoxy group enhances its binding affinity and specificity, allowing it to modulate biological pathways effectively. This compound can inhibit or activate enzymes, leading to changes in metabolic processes .

Comparison with Similar Compounds

• 2,4,5-Trifluorophenylacetic acid
• 2,4,5-Trifluorobenzoic acid
• 2,4,5-Trifluorophenol

Comparison:

• 2,4,5-Trifluorophenylacetic acid: Similar in structure but lacks the acetic acid moiety, leading to different reactivity and applications .
• 2,4,5-Trifluorobenzoic acid: Contains a benzoic acid group instead of the phenoxyacetic acid group, affecting its chemical behavior and uses .
• 2,4,5-Trifluorophenol: Lacks the acetic acid group, making it less versatile in synthetic applications .

Uniqueness: 2-(2,4,5-Trifluorophenoxy)acetic acid stands out due to its combination of the trifluorophenoxy group and the acetic acid moiety, providing unique reactivity and a wide range of applications in various fields .